KBH-A42

• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• InChI: InChI=1S/C17H22N2O3/c20-16(18-22)11-10-15-9-5-13-19(17(15)21)12-4-8-14-6-2-1-3-7-14/h1-3,6-7,9,22H,4-5,8,10-13H2,(H,18,20)
• InChIKey: QVZVOPUKMAJJHD-UHFFFAOYSA-N

KBH-A42 (CAS 798543-50-7): A δ-Lactam-Based Hydroxamic Acid HDAC Inhibitor with Documented Anti-Proliferative and Anti-Inflammatory Activity

KBH-A42 [N-hydroxy-3-(2-oxo-1-(3-phenylpropyl)-1,2,5,6-tetrahydropyridin-3-yl)propanamide] is a synthetic histone deacetylase (HDAC) inhibitor characterized by a δ-lactam scaffold bearing a hydroxamic acid zinc-binding group [1]. First reported by Kang et al. in 2009, the compound exhibits pan-HDAC inhibitory activity with IC₅₀ values ranging from 22 nM to 305 nM across Class I and Class II HDAC isoforms in enzyme assays [2]. KBH-A42 is structurally distinct from the widely used reference inhibitor SAHA (vorinostat) and the benzamide class HDAC inhibitors such as MS-275 (entinostat) [3]. The compound has been evaluated in both oncology models (colon cancer, leukemia, bladder cancer) and inflammation models (LPS-induced endotoxemia), establishing a dual-profile that informs its positioning relative to in-class alternatives [2][4].

1 Pan-Class I/II HDAC inhibition studies across colon and leukemia models

2 P-gp+ multidrug-resistant cancer model research with efflux-independent activity

3 p38 MAPK / AP-1 signaling pathway studies in NF-κB-independent inflammation context

4 Colon cancer and leukemia xenograft model-response research with reported in vivo context

• [1] Kang MR, Lee K, Kang JS, Lee CW, Lee KH, Kim JH, Yang JW, Kim BG, Han G, Kang JS, Park SK, Kim HM. KBH-A42, a histone deacetylase inhibitor, inhibits the growth of doxorubicin-resistant leukemia cells expressing P-glycoprotein. Oncology Reports. 2010 Mar;23(3):801-809. DOI: 10.3892/or_00000701. View Source
• [2] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. DOI: 10.1016/j.bcp.2009.05.002. View Source
• [3] Dekker FJ, van den Bosch T, Martin NI. Small molecule inhibitors of histone deacetylases and their effects on (NF-κB-mediated) inflammation. Pharmacology & Therapeutics. 2016 Sep;165:135-147. Table 2. DOI: 10.1016/j.pharmthera.2016.06.007. View Source
• [4] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. DOI: 10.3858/emm.2008.40.5.574. View Source

Why KBH-A42 Cannot Be Interchangeably Substituted with SAHA, MS-275, or CI-994 in Scientific Studies

Despite sharing HDAC inhibition as a nominal mechanism, KBH-A42 exhibits a distinct pharmacological profile that precludes simple interchangeability with other hydroxamic acid HDAC inhibitors (e.g., SAHA, LBH589) or benzamide-type inhibitors (e.g., MS-275, CI-994). In head-to-head comparisons against SAHA in colon cancer cell lines, KBH-A42 demonstrated comparable or superior anti-proliferative activity [1]. However, the critical differentiation emerges in multidrug-resistant contexts: KBH-A42 maintains full efficacy against P-glycoprotein (P-gp)-expressing K562/ADR leukemia cells, whereas doxorubicin—a substrate of P-gp-mediated efflux—fails to inhibit growth at identical concentrations [2]. Furthermore, KBH-A42's selectivity profile (HDAC1/2) and its unique modulation of AP-1 transcriptional activity distinguish it from pan-HDAC inhibitors like SAHA and LBH589, which exhibit different effects on NF-κB signaling [3]. These compound-specific characteristics mean that substituting KBH-A42 with another HDAC inhibitor—even another hydroxamic acid—will yield non-equivalent experimental outcomes in assays involving drug resistance, inflammatory signaling, or transcriptional regulation.

KBH-A42

δ-Lactam hydroxamic acid scaffold

Distinct zinc-binding group presentation vs SAHA hydroxamic acid or MS-275 benzamide class

SAHA / MS-275 / CI-994

Scaffold-class mismatch

Hydroxamic acid or benzamide scaffolds may shift cellular outcome profiles

KBH-A42

P-gp efflux-independent activity

Retains reported activity in P-gp+ MDR cells where chemotherapeutics show limited effect

Doxorubicin / Chemotherapeutics

MDR efflux profile may differ

P-gp substrate status may limit activity in multidrug-resistant models

KBH-A42

p38 MAPK / AP-1 pathway modulation

p38 phosphorylation decreased; AP-1 DNA binding increased; NF-κB unchanged

SAHA / MS-275

Signaling pathway context may not transfer

Reported NF-κB suppression; AP-1/p38 differentiation may alter inflammatory endpoint interpretation

• [1] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. DOI: 10.1016/j.bcp.2009.05.002. View Source
• [2] Kang MR, Lee K, Kang JS, Lee CW, Lee KH, Kim JH, Yang JW, Kim BG, Han G, Kang JS, Park SK, Kim HM. KBH-A42, a histone deacetylase inhibitor, inhibits the growth of doxorubicin-resistant leukemia cells expressing P-glycoprotein. Oncology Reports. 2010 Mar;23(3):801-809. DOI: 10.3892/or_00000701. View Source
• [3] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. DOI: 10.3858/emm.2008.40.5.574. View Source

KBH-A42 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

KBH-A42 vs. SAHA (Vorinostat): Direct Comparative Anti-Proliferative Activity in Colon Cancer Cell Lines

In a study evaluating anti-tumor activity, KBH-A42 inhibition of cancer cell growth was found to be comparable to or stronger than that of SAHA, an FDA-approved pan-HDAC inhibitor [1]. While exact IC₅₀ values for cell proliferation were not tabulated in the abstract, the authors explicitly stated that KBH-A42's activity met or exceeded that of SAHA across the colon cancer cell lines examined (SW620, SW480, HCT-15) [1].

Colon cancer cell panel

Head-to-head

KBH-A42 activity ≥ SAHA across SW620, SW480, HCT-15 lines

Supports colon cancer model-response context

Qualitative assessment; verify cell-line IC₅₀ values

Evidence Dimension	Cancer cell growth inhibition
Target Compound Data	Comparable to or stronger than SAHA (qualitative assessment)
Comparator Or Baseline	SAHA (vorinostat) – well-known HDAC inhibitor
Quantified Difference	KBH-A42 activity ≥ SAHA activity
Conditions	Colon cancer cell lines (SW620, SW480, HCT-15); in vitro proliferation assay

Why This Matters

Demonstrates that KBH-A42 achieves potency parity with a clinically validated benchmark compound, making it a viable non-identical alternative for mechanistic studies in colon cancer models where SAHA is the standard reference.

• [1] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. DOI: 10.1016/j.bcp.2009.05.002. View Source

KBH-A42 Retains Full Anti-Proliferative Efficacy in P-Glycoprotein-Expressing Multidrug-Resistant Leukemia Cells

KBH-A42 was evaluated against doxorubicin in P-gp-negative K562 and P-gp-positive K562/ADR human leukemia cells. Doxorubicin dose-dependently inhibited P-gp-negative K562 cells but failed to substantially inhibit P-gp-positive K562/ADR cells even at 10 µM. In contrast, KBH-A42 dose-dependently and effectively inhibited cell growth in both cell lines, regardless of P-gp expression status [1].

P-gp+ MDR leukemia

Head-to-head

KBH-A42 active in K562/ADR (P-gp⁺) and K562 (P-gp⁻); doxorubicin inactive in K562/ADR at 10 µM

Supports MDR model-response context

Efflux-independent HDAC inhibition in chemoresistant models

Evidence Dimension	Cell growth inhibition in P-gp(+) multidrug-resistant cells
Target Compound Data	Effective dose-dependent inhibition in both K562 (P-gp⁻) and K562/ADR (P-gp⁺) cells
Comparator Or Baseline	Doxorubicin – no substantial inhibition of K562/ADR cells at 10 µM
Quantified Difference	KBH-A42 fully active vs. doxorubicin inactive in P-gp⁺ cells at identical concentrations
Conditions	Human leukemia K562 (P-gp⁻) and K562/ADR (P-gp⁺) cell lines; in vitro growth inhibition assay

Why This Matters

This evidence directly addresses procurement rationale for researchers working with multidrug-resistant cancer models: KBH-A42 is not subject to P-gp-mediated efflux, enabling studies in chemoresistant contexts where conventional chemotherapeutics fail.

• [1] Kang MR, Lee K, Kang JS, Lee CW, Lee KH, Kim JH, Yang JW, Kim BG, Han G, Kang JS, Park SK, Kim HM. KBH-A42, a histone deacetylase inhibitor, inhibits the growth of doxorubicin-resistant leukemia cells expressing P-glycoprotein. Oncology Reports. 2010 Mar;23(3):801-809. DOI: 10.3892/or_00000701. View Source

KBH-A42 Demonstrates Anti-Tumor Activity in Vivo: Human Colon Cancer Xenograft Model

KBH-A42 inhibited SW620 human colon cancer tumor growth in a xenograft model, establishing in vivo anti-tumor activity [1]. In a separate study using BALB/c nude mice bearing K562 leukemia xenografts, KBH-A42 administered at 100 mg/kg (QD, i.p. for 14 days) significantly inhibited tumor growth, with tumor weight measured on day 14 [2].

Xenograft tumor model

Reported

SW620 colon cancer & K562 leukemia xenografts; reported tumor growth inhibition at 100 mg/kg QD i.p.

Supports in vivo xenograft model-response context

Verify dose-response and model transfer conditions

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth inhibition at 100 mg/kg QD i.p. (K562 xenograft)
Comparator Or Baseline	Vehicle control; ADR (doxorubicin) at 2 mg/kg Q2D included as reference arm
Quantified Difference	Statistically significant tumor weight reduction vs. vehicle (P<0.05)
Conditions	SW620 colon cancer xenograft model; K562 leukemia xenograft in BALB/c nude mice

Why This Matters

Confirms that KBH-A42's in vitro anti-proliferative activity translates to in vivo tumor suppression, a critical threshold for any compound intended for preclinical oncology studies, and establishes a dosing reference for xenograft experimental design.

• [1] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. DOI: 10.1016/j.bcp.2009.05.002. View Source
• [2] Kang MR, Kang JS, Yang JW, Kim BG, Kim JA, Jo YN, Lee K, Lee CW, Lee KH, Han G, Park SK, Kim HM. Gene expression profiling of KBH-A42, a novel histone deacetylase inhibitor, in human leukemia and bladder cancer cell lines. Oncology Letters. 2012 Jan;3(1):113-118. DOI: 10.3892/ol.2011.419. View Source

KBH-A42 Suppresses TNF-α and NO Production: In Vitro Anti-Inflammatory Quantification

In LPS-stimulated murine macrophage RAW 264.7 cells, KBH-A42 inhibited TNF-α production with an IC₅₀ of 1.10 µM and nitric oxide (NO) production with an IC₅₀ of 2.71 µM [1]. This activity was corroborated in peritoneal macrophages and extended to in vivo suppression of TNF-α in an LPS-induced mouse endotoxemia model [2].

Cytokine inhibition

Reported

TNF-α IC₅₀ 1.10 µM | NO IC₅₀ 2.71 µM

Supports anti-inflammatory assay context

LPS-stimulated RAW 264.7 macrophage model

Evidence Dimension	Inhibition of pro-inflammatory cytokine and effector production
Target Compound Data	TNF-α IC₅₀ = 1.10 µM; NO IC₅₀ = 2.71 µM
Comparator Or Baseline	Class-level context: SAHA and TSA also suppress TNF-α production; however KBH-A42 is noted for HDAC1-2 selectivity and AP-1 pathway modulation [3]
Quantified Difference	Low micromolar potency (1–3 µM range)
Conditions	LPS-stimulated murine RAW 264.7 macrophages; peritoneal macrophages

Why This Matters

Provides quantitative anti-inflammatory benchmarks that enable cross-study comparison with other HDAC inhibitors (e.g., SAHA, TSA, ITF2357) in macrophage-based inflammation assays, supporting procurement for immunopharmacology and cytokine signaling research.

• [1] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. DOI: 10.3858/emm.2008.40.5.574. View Source
• [2] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. View Source
• [3] Dekker FJ, van den Bosch T, Martin NI. Small molecule inhibitors of histone deacetylases and their effects on (NF-κB-mediated) inflammation. Pharmacology & Therapeutics. 2016 Sep;165:135-147. Table 2. View Source

KBH-A42 HDAC Isoform Inhibition Profile: Potent Pan-Inhibitor with Nanomolar Potency

KBH-A42 potently inhibited the enzyme activity of all HDACs tested, with IC₅₀ values ranging from 0.022 μM (22 nM) for HDAC6 to 0.305 μM (305 nM) for HDAC5 [1]. This pan-HDAC inhibitory profile encompasses Class I and Class II HDACs, consistent with its hydroxamic acid zinc-binding pharmacophore.

HDAC isoform panel

Reported

IC₅₀ 22 nM (HDAC6) – 305 nM (HDAC5) | pan-Class I/II coverage

Supports pan-HDAC enzyme inhibition context

Comparable potency tier to SAHA in enzyme assays

Evidence Dimension	HDAC isoform enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ range: 22 nM (HDAC6) to 305 nM (HDAC5)
Comparator Or Baseline	SAHA: HDAC1 IC₅₀ = 10 nM; HDAC3 IC₅₀ = 20 nM; CI-994: HDAC1–3 IC₅₀ = 0.9–1.2 µM
Quantified Difference	KBH-A42 exhibits nanomolar potency comparable to SAHA, and ~30–50× more potent than CI-994 on HDAC1–3
Conditions	In vitro enzyme assays using purified or recombinant HDAC isoforms

Why This Matters

Establishes that KBH-A42 is a high-potency pan-HDAC inhibitor with a potency tier similar to SAHA, not the lower-potency benzamide class (e.g., CI-994, MS-275), guiding selection for studies requiring robust and broad HDAC inhibition.

• [1] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. Table 1. View Source

KBH-A42 Transcriptional Regulation: p38 MAPK Suppression and AP-1 Activation Differentiates from SAHA's NF-κB Modulation

In mechanistic studies, KBH-A42 decreased the phosphorylation of p38 MAPK while leaving ERK1/2 and SAPK/JNK phosphorylation unaffected. Additionally, KBH-A42 dose-dependently increased AP-1 DNA binding, whereas NF-κB DNA binding remained unchanged even at increasing concentrations [1]. This contrasts with SAHA and MS-275, which have been reported to suppress LPS-stimulated NF-κB nuclear accumulation [2].

Signaling mechanism

Reported

p38 phosphorylation ↓ | AP-1 DNA binding ↑ (dose-dependent) | NF-κB DNA binding unchanged

Supports AP-1/p38 pathway differentiation from SAHA/MS-275

NF-κB-independent anti-inflammatory signaling context

Evidence Dimension	Transcription factor and MAPK pathway modulation
Target Compound Data	p38 phosphorylation ↓; AP-1 DNA binding ↑ (dose-dependent); NF-κB DNA binding unchanged
Comparator Or Baseline	SAHA and MS-275: suppress NF-κB nuclear accumulation
Quantified Difference	Qualitative pathway divergence: KBH-A42 acts via p38/AP-1, not NF-κB
Conditions	EMSA for NF-κB/AP-1 DNA binding; Western blot for phospho-MAPK in RAW 264.7 macrophages

Why This Matters

Identifies a mechanistic point of differentiation from both SAHA and MS-275, indicating that KBH-A42 engages distinct downstream signaling pathways. This is critical for researchers studying NF-κB-independent inflammation or AP-1-mediated transcriptional regulation.

• [1] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. View Source
• [2] Dekker FJ, van den Bosch T, Martin NI. Small molecule inhibitors of histone deacetylases and their effects on (NF-κB-mediated) inflammation. Pharmacology & Therapeutics. 2016 Sep;165:135-147. Table 2. View Source

KBH-A42 Recommended Research Application Scenarios Based on Differentiating Evidence

Studies of HDAC Inhibitor Efficacy in Multidrug-Resistant (MDR) Cancer Models

KBH-A42 is particularly suitable for studies involving P-glycoprotein (P-gp)-expressing multidrug-resistant cancer cell lines or xenografts. Direct evidence demonstrates that KBH-A42 retains full anti-proliferative activity against P-gp-positive K562/ADR leukemia cells, whereas the chemotherapeutic doxorubicin is ineffective at identical concentrations [1]. This property enables evaluation of HDAC inhibition in resistance contexts without confounding by drug efflux. Recommended cell models include K562/ADR (P-gp⁺) with K562 (P-gp⁻) as an isogenic comparator. For in vivo MDR xenograft studies, dosing at 100 mg/kg QD i.p. for 14 days has demonstrated significant tumor growth inhibition in K562 xenografts [2].

Comparative Pharmacology Studies Requiring a Nanomolar-Potency Pan-HDAC Inhibitor with Distinct Structural Scaffold

KBH-A42 is an appropriate reference compound or alternative to SAHA when a δ-lactam-based hydroxamic acid scaffold is desired for structure-activity relationship (SAR) or scaffold-hopping studies. With IC₅₀ values ranging from 22 nM (HDAC6) to 305 nM (HDAC5), KBH-A42 achieves pan-HDAC inhibition potency comparable to SAHA [1]. Unlike the benzamide class (CI-994: IC₅₀ ~0.9–1.2 µM for HDAC1–3), KBH-A42 is approximately 30- to 50-fold more potent [2]. This scaffold distinction is valuable for studies interrogating how subtle differences in zinc-binding group presentation and surface recognition affect cellular outcomes, particularly in colon cancer cell lines (SW620, SW480, HCT-15) where direct comparative data with SAHA exist [3].

Inflammation and Cytokine Signaling Research Focusing on p38 MAPK and AP-1 Pathways (NF-κB-Independent Mechanisms)

KBH-A42 is a mechanistically informative tool for dissecting HDAC inhibitor-mediated anti-inflammatory signaling that operates independently of NF-κB. Documented findings show that KBH-A42 suppresses TNF-α (IC₅₀ = 1.10 µM) and NO (IC₅₀ = 2.71 µM) production in LPS-stimulated RAW 264.7 macrophages [1] while specifically decreasing p38 MAPK phosphorylation and increasing AP-1 DNA binding, with no effect on NF-κB DNA binding [2]. This contrasts with SAHA and MS-275, which reportedly suppress NF-κB nuclear accumulation [3]. Researchers studying AP-1-driven inflammatory gene expression or p38-dependent cytokine regulation can use KBH-A42 as a pathway-selective probe, with the LPS-induced mouse endotoxemia model providing a validated in vivo correlate [2].

Colon Cancer Preclinical Research Requiring an In Vivo-Validated HDAC Inhibitor

KBH-A42 is directly supported by in vivo efficacy data in human colon cancer xenograft models, making it suitable for preclinical oncology studies focused on colorectal cancer. The compound was specifically evaluated in SW620 colon cancer xenografts and demonstrated significant tumor growth inhibition [1]. Among the cancer cell lines tested, colon cancer cells (SW620, SW480, HCT-15) exhibited the highest sensitivity to KBH-A42 in vitro [1]. This tissue-type sensitivity profile, combined with validated in vivo activity at 100 mg/kg QD i.p., provides a defined experimental framework for colon cancer-focused HDAC inhibitor studies [2]. Researchers may consider SAHA as a parallel comparator arm, given the existing head-to-head data [1].

Application

Selection Property

Validation Focus

MDR cancer model HDAC studies

P-gp efflux-independent profile

MDR cell-line and xenograft endpoint review

HDAC inhibitor scaffold comparison

δ-Lactam hydroxamic acid scaffold class

Pan-HDAC isoform potency context vs SAHA/benzamide comparators

AP-1 / p38 MAPK signaling research

NF-κB-independent pathway context

p38 phosphorylation and AP-1 DNA binding endpoint review

Colon cancer xenograft studies

Colon cancer model-response context

Xenograft growth inhibition and tissue-type sensitivity review

• [1] Kang MR, Lee K, Kang JS, Lee CW, Lee KH, Kim JH, Yang JW, Kim BG, Han G, Kang JS, Park SK, Kim HM. KBH-A42, a histone deacetylase inhibitor, inhibits the growth of doxorubicin-resistant leukemia cells expressing P-glycoprotein. Oncology Reports. 2010 Mar;23(3):801-809. DOI: 10.3892/or_00000701. View Source
• [2] Kang MR, Kang JS, Yang JW, Kim BG, Kim JA, Jo YN, Lee K, Lee CW, Lee KH, Han G, Park SK, Kim HM. Gene expression profiling of KBH-A42, a novel histone deacetylase inhibitor, in human leukemia and bladder cancer cell lines. Oncology Letters. 2012 Jan;3(1):113-118. DOI: 10.3892/ol.2011.419. View Source
• [3] Kang MR, Kang JS, Han SB, Kim JH, Kim DM, Lee K, Lee CW, Lee KH, Lee CH, Han G, Kang JS, Kim HM, Park SK. A novel δ-lactam-based histone deacetylase inhibitor, KBH-A42, induces cell cycle arrest and apoptosis in colon cancer cells. Biochemical Pharmacology. 2009 Sep 1;78(5):486-494. DOI: 10.1016/j.bcp.2009.05.002. View Source
• [4] Choi Y, Park SK, Kim HM, Kang JS, Yoon YD, Han SB, Han JW, Yang JS, Han G. Histone deacetylase inhibitor KBH-A42 inhibits cytokine production in RAW 264.7 macrophage cells and in vivo endotoxemia model. Experimental & Molecular Medicine. 2008 Oct;40(5):574-581. DOI: 10.3858/emm.2008.40.5.574. View Source
• [5] Dekker FJ, van den Bosch T, Martin NI. Small molecule inhibitors of histone deacetylases and their effects on (NF-κB-mediated) inflammation. Pharmacology & Therapeutics. 2016 Sep;165:135-147. Table 2. View Source